3-(4-Benzyloxy-3-methoxy-phenyl)-propionic acid ethyl ester

• IUPAC Name: ethyl 3-(3-methoxy-4-phenylmethoxyphenyl)propanoate
• InChI: InChI=1S/C19H22O4/c1-3-22-19(20)12-10-15-9-11-17(18(13-15)21-2)23-14-16-7-5-4-6-8-16/h4-9,11,13H,3,10,12,14H2,1-2H3
• InChI Key: BTDYMMIKNRYPMQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=C(C=C1)OCC2=CC=CC=C2)OC
• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “3-(4-Benzyloxy-3-methoxy-phenyl)-propionic acid ethyl ester” are not specifically mentioned in the sources I found.

Scientific Research Applications

Synthesis Approaches

• Synthesis of Ethyl Esters and Hydroxamic Acids : The synthesis of ethyl esters, including compounds related to "3-(4-Benzyloxy-3-methoxy-phenyl)-propionic acid ethyl ester," involves multiple steps such as the Horner-Wadsworth-Emmons reaction, hydrogenation, and hydrolysis under basic conditions. These processes yield high-purity ethyl esters and hydroxamic acids, highlighting the compound's utility in chemical synthesis and the development of novel chemical entities (Cai Xiao & Xie Bing, 2006).

• Cancer Chemopreventive Agent : A compound closely related to "this compound" demonstrates potential as a cancer chemopreventive agent. Its semisynthetic derivatives show promising biological effects, including the prevention of colon and tongue cancers in dietary feeding studies with rats, suggesting its application in cancer research and therapy development (M. Curini et al., 2006).

Pharmaceutical Intermediates

• Biocatalysis for Drug Candidates : Chiral intermediates for pharmaceutical drug candidates have been prepared using biocatalytic processes, showcasing the compound's role in the synthesis of anticholesterol drugs, taxol side-chain synthons, and other therapeutically relevant molecules. This demonstrates the compound's versatility and potential in the pharmaceutical industry (Ramesh N. Patel, 2008).

Supramolecular Dendrimers

• Dendrimer Synthesis : The compound has been used in the synthesis of supramolecular dendrimers, indicating its potential in materials science for creating advanced materials with specific properties. The dendrimers exhibit interesting self-assembly behavior, useful for a wide range of applications including drug delivery systems (V. Percec et al., 2006).

Renewable Building Blocks

• Polybenzoxazine Synthesis : Exploring renewable building blocks, phloretic acid, a compound structurally similar to "this compound," has been used to enhance the reactivity of molecules towards benzoxazine ring formation. This highlights the compound's contribution to green chemistry and sustainable material development (Acerina Trejo-Machin et al., 2017).

Future Directions

The future directions for research on “3-(4-Benzyloxy-3-methoxy-phenyl)-propionic acid ethyl ester” could involve more comprehensive studies on its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards.